4-Chlorosulfonylcinnamic acid

Description

4-Chlorocinnamic acid is an organochlorine compound with the molecular formula C9H7ClO2 . It comprises trans-cinnamic acid and features a chloro substituent at the 4-position on the phenyl ring . It appears as a white to light yellow crystal powder . This chemical is a derivative of cinnamic acid, which is an organic compound with the formula C6H5-CH=CH-COOH and is slightly soluble in water . Cinnamic acid is a central intermediate in the biosynthesis of various natural products, including lignols, flavonoids, and coumarins .

4-Chlorocinnamic acid has roles in plant development and may possess antimicrobial, antioxidant, anti-inflammatory, and antitumoral activity . Researchers purify it through recrystallization from EtOH or aqueous EtOH, using charcoal, with a UV maximum at 275nm (EtOH) .

A similar compound is 3-(4-chlorosulfonylphenyl)prop-2-enoic acid, which has the molecular formula C9H7ClO4S .

• CAS No.: 17641-30-4
• Product Name: 4-Chlorosulfonylcinnamic acid
• Molecular Formula: C₉H₇ClO₄S
• Molecular Weight: 246.67 g/mol
• IUPAC Name: (E)-3-(4-chlorosulfonylphenyl)prop-2-enoic acid
• Standard InChI: InChI=1S/C9H7ClO4S/c10-15(13,14)8-4-1-7(2-5-8)3-6-9(11)12/h1-6H,(H,11,12)/b6-3+
• Standard InChIKey: ZGGPGWYMMZNPOY-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1C=CC(=O)O)S(=O)(=O)Cl
• Canonical SMILES: C1=CC(=CC=C1C=CC(=O)O)S(=O)(=O)Cl
• Synonyms: 3-[4-(Chlorosulfonyl)phenyl]-2-propenoic Acid; 3-(4-Chlorosulfonylphenyl)acrylic Acid
• PubChem Compound: 5934813
• Last Modified: Sep 16 2023